Cas no 2172274-95-0 (3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one)

• Product Name: 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one
• CAS No: 2172274-95-0
• MF: C₁₅H₂₃NOS
• MW: 265.414222955704
• CID: 5867187
• PubChem ID: 165529873
• Update Time: 2025-08-04

3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one
• 3,3-dimethyl-1-{[5-(propan-2-yl)pyridin-3-yl]sulfanyl}pentan-2-one
• EN300-1478447
• 2172274-95-0

• Inchi： 1S/C15H23NOS/c1-6-15(4,5)14(17)10-18-13-7-12(11(2)3)8-16-9-13/h7-9,11H,6,10H2,1-5H3
• InChI Key： XGLVJEGOJBYWOZ-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(=C1)C(C)C)CC(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 265.15003553g/mol
• Monoisotopic Mass: 265.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.3Ų

Additional information on 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one

Comprehensive Overview of 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one (CAS No. 2172274-95-0)

3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one (CAS No. 2172274-95-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a pyridine ring and a sulfanyl group, is widely studied for its potential applications in drug development and chemical synthesis. Researchers are particularly interested in its role as an intermediate in the production of bioactive molecules, which aligns with the growing demand for novel therapeutic agents.

The chemical properties of 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one make it a valuable candidate for various synthetic pathways. Its ketone functional group and thioether linkage contribute to its reactivity, enabling it to participate in a range of organic reactions. This versatility is crucial for industries focused on developing high-performance materials and fine chemicals. Moreover, the compound's stability under standard conditions enhances its practicality for laboratory and industrial use.

In recent years, the demand for CAS No. 2172274-95-0 has surged due to its potential applications in medicinal chemistry. The compound's ability to act as a building block for heterocyclic compounds has made it a focal point in the search for new drugs targeting chronic diseases. For instance, its structural motifs are being explored in the development of kinase inhibitors, which are pivotal in cancer therapy. This aligns with the current trend of personalized medicine and targeted drug delivery systems.

Another area where 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one shows promise is in the field of agrochemicals. Researchers are investigating its derivatives for their potential use as pesticides or herbicides, addressing the global need for sustainable agricultural solutions. The compound's structural features allow for modifications that can enhance its efficacy while minimizing environmental impact, a key consideration in modern agrochemical design.

The synthesis of CAS No. 2172274-95-0 typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant given the increasing emphasis on sustainable chemistry and reduced waste generation.

From a commercial perspective, 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as raw material costs and production scale. As the compound gains traction in high-value applications, its market dynamics are expected to evolve, with potential opportunities for customization and bulk procurement.

Safety and handling of CAS No. 2172274-95-0 follow standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for handling, ensuring compliance with regulatory standards and workplace safety practices.

In conclusion, 3,3-dimethyl-1-{5-(propan-2-yl)pyridin-3-ylsulfanyl}pentan-2-one (CAS No. 2172274-95-0) represents a versatile and promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability to various synthetic routes make it a valuable asset for researchers and industries alike. As scientific advancements continue to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.